3-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)naphthalene-2-carboxamide

• IUPAC Name: 3-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C20H16N2O2S/c1-12-21-17-8-7-15(11-19(17)25-12)22-20(23)16-9-13-5-3-4-6-14(13)10-18(16)24-2/h3-11H,1-2H3,(H,22,23)
• InChI Key: GCDYBODHULAGFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3OC
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

3-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)naphthalene-2-carboxamide, also known as MNMC, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and nanotechnology. MNMC is a derivative of naphthalene and benzothiazole, which are two important organic compounds that possess several biological and chemical properties.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis Techniques : The synthesis of compounds related to 3-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)naphthalene-2-carboxamide, such as N-(1-Naphthyl)furan-2-carboxamide, involves coupling naphthalen-1-amine with furan-2-carbonyl chloride and subsequent reactions. This process provides a pathway to create a variety of benzothiazole and naphthalene derivatives, potentially useful in diverse chemical applications (Aleksandrov & El’chaninov, 2017).

• Chemical Reactivity : Another study discussed the ozonolysis of naphthalene leading to compounds like 3-methoxy-2-benzofuran-1(3H)-one, highlighting the reactivity of naphthalene derivatives in different conditions. This showcases the potential for chemical transformations in related compounds (Kukovinets et al., 2006).

Potential Biological and Medicinal Applications

• Radiopharmaceutical Development : Research into carbon-11 labeled naphthalene-sulfonamides, including derivatives similar to 3-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)naphthalene-2-carboxamide, has been conducted for PET imaging applications. This indicates a potential role in diagnostic imaging, particularly for imaging of human CCR8 (Wang et al., 2008).

• Antimicrobial and Antibacterial Agents : A study on novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, related to the compound , shows significant antibacterial and antifungal activities. This suggests that similar compounds could be developed as potent antimicrobial agents (Helal et al., 2013).

Mechanism of Action

Target of Action

It’s known that similar compounds have shown antimicrobial activity . Therefore, it’s possible that ZINC00179370 may interact with microbial proteins or enzymes, disrupting their normal function.

Mode of Action

It’s known that similar compounds can chelate with bivalent metal ions (cobalt, nickel, copper, and zinc) in a 1:2 (m:l) ratio . This chelation phenomenon could potentially disrupt the normal functioning of microbial cells, leading to their death .

Biochemical Pathways

Based on the antimicrobial activity of similar compounds, it’s plausible that zinc00179370 could interfere with essential biochemical pathways in microbes, such as dna replication, protein synthesis, or cell wall synthesis .

Pharmacokinetics

Similar compounds have been found to be more biocompatible due to their chelation phenomenon . This suggests that ZINC00179370 might also have good bioavailability and could be well-tolerated in the body.

Result of Action

Similar compounds have shown strong antimicrobial action against both gram-positive and gram-negative bacteria, as well as antifungal activity . Therefore, it’s possible that ZINC00179370 could also exhibit similar antimicrobial and antifungal effects.